2-(6-Piperazin-1-YL-pyridin-3-YL)-1H-benzoimidazole
Cat. No. B8600693
M. Wt: 279.34 g/mol
InChI Key: PZYHCWMZXVNWHV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07767677B2
Procedure details
A mixture of 2-(6-chloropyridin-3-yl)-1H-benzoimidazole (0.468 g, 2.040 mmol) and piperazine (0.516 g, 6.000 mmol) in 1-methyl-2-pyrrolidone was heated to 140° C. with stirring for 2 hours. The solvent was removed in vacuo. The residue was diluted with water (100 mL) and stirred for 15 minutes. A white precipitate was formed which was collected by filtration and dried to afford the title compound in 93% yield (0.529 g, 1.900 mmol).
Name
Yield
93%
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[N:7]=[CH:6][C:5]([C:8]2[NH:12][C:11]3[CH:13]=[CH:14][CH:15]=[CH:16][C:10]=3[N:9]=2)=[CH:4][CH:3]=1.[NH:17]1[CH2:22][CH2:21][NH:20][CH2:19][CH2:18]1>CN1CCCC1=O>[N:17]1([C:2]2[N:7]=[CH:6][C:5]([C:8]3[NH:12][C:11]4[CH:13]=[CH:14][CH:15]=[CH:16][C:10]=4[N:9]=3)=[CH:4][CH:3]=2)[CH2:22][CH2:21][NH:20][CH2:19][CH2:18]1
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Inputs
Step One
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Name
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|
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Quantity
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0.468 g
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Type
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reactant
|
|
Smiles
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ClC1=CC=C(C=N1)C1=NC2=C(N1)C=CC=C2
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Name
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|
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Quantity
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0.516 g
|
|
Type
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reactant
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Smiles
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N1CCNCC1
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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solvent
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Smiles
|
CN1C(CCC1)=O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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140 °C
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Stirring
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Type
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CUSTOM
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Details
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with stirring for 2 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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The solvent was removed in vacuo
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ADDITION
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Type
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ADDITION
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|
Details
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The residue was diluted with water (100 mL)
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STIRRING
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Type
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STIRRING
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Details
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stirred for 15 minutes
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Duration
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15 min
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CUSTOM
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Type
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CUSTOM
|
|
Details
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A white precipitate was formed which
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FILTRATION
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Type
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FILTRATION
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|
Details
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was collected by filtration
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
|
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Smiles
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N1(CCNCC1)C1=CC=C(C=N1)C1=NC2=C(N1)C=CC=C2
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 93% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
